Cas no 2034472-03-0 (1-(3-(Pyridin-4-yloxy)pyrrolidin-1-yl)-2-(thiophen-2-yl)ethanone)

• Product name: 1-(3-(Pyridin-4-yloxy)pyrrolidin-1-yl)-2-(thiophen-2-yl)ethanone
• CAS No: 2034472-03-0
• MF: C₁₅H₁₆N₂O₂S
• MW: 288.364742279053
• CID: 6212069
• PubChem ID: 92091017

1-(3-(Pyridin-4-yloxy)pyrrolidin-1-yl)-2-(thiophen-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• F6476-5360
• 1-(3-(pyridin-4-yloxy)pyrrolidin-1-yl)-2-(thiophen-2-yl)ethanone
• AKOS026701227
• 1-(3-pyridin-4-yloxypyrrolidin-1-yl)-2-thiophen-2-ylethanone
• 2034472-03-0
• 1-[3-(pyridin-4-yloxy)pyrrolidin-1-yl]-2-(thiophen-2-yl)ethan-1-one
• 1-(3-(Pyridin-4-yloxy)pyrrolidin-1-yl)-2-(thiophen-2-yl)ethanone

• Inchi： 1S/C15H16N2O2S/c18-15(10-14-2-1-9-20-14)17-8-5-13(11-17)19-12-3-6-16-7-4-12/h1-4,6-7,9,13H,5,8,10-11H2
• InChI Key： DMEYARBYIJZHGA-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CC(N1CCC(C1)OC1C=CN=CC=1)=O

Computed Properties

• Exact Mass: 288.09324893g/mol
• Monoisotopic Mass: 288.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 70.7Ų

Additional information on 1-(3-(Pyridin-4-yloxy)pyrrolidin-1-yl)-2-(thiophen-2-yl)ethanone

Introduction to 1-(3-(Pyridin-4-yloxy)pyrrolidin-1-yl)-2-(thiophen-2-yl)ethanone (CAS No. 2034472-03-0)

1-(3-(Pyridin-4-yloxy)pyrrolidin-1-yl)-2-(thiophen-2-yl)ethanone, also known by its CAS number 2034472-03-0, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to a class of molecules that combine heterocyclic and aromatic functionalities, making it a promising candidate for various therapeutic applications.

The molecular structure of 1-(3-(Pyridin-4-yloxy)pyrrolidin-1-yl)-2-(thiophen-2-yl)ethanone is characterized by a pyridine ring linked to a pyrrolidine ring through an ether bond, and a thiophene ring attached to an ethanone moiety. This combination of functional groups imparts the compound with distinct chemical and biological properties, which have been the focus of numerous studies in recent years.

One of the key areas of research involving 1-(3-(Pyridin-4-yloxy)pyrrolidin-1-yl)-2-(thiophen-2-yl)ethanone is its potential as a modulator of various biological pathways. Recent studies have shown that this compound exhibits significant activity in modulating G protein-coupled receptors (GPCRs), which are crucial targets for many drugs used in the treatment of neurological disorders, cardiovascular diseases, and metabolic syndromes. The ability of 1-(3-(Pyridin-4-yloxy)pyrrolidin-1-yl)-2-(thiophen-2-yl)ethanone to interact with GPCRs suggests its potential as a lead compound for the development of novel therapeutic agents.

In addition to its GPCR modulating properties, 1-(3-(Pyridin-4-yloxy)pyrrolidin-1-yl)-2-(thiophen-2-yl)ethanone has also been investigated for its anti-inflammatory and anti-cancer activities. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce the proliferation of cancer cells. These findings highlight the versatility of 1-(3-(Pyridin-4-yloxy)pyrrolidin-1-yl)-2-(thiophen-2-yl)ethanone and its potential as a multi-target therapeutic agent.

The synthesis of 1-(3-(Pyridin-4-yloxy)pyrrolidin-1-yl)-2-(thiophen-2-yl)ethanone has been optimized using modern synthetic techniques, ensuring high yields and purity. The synthetic route typically involves the coupling of 4-hydroxypyridine with pyrrolidine to form the pyridine-pyrrolidine ether, followed by the attachment of the thiophene ring through a suitable electrophilic substitution reaction. The final step involves the formation of the ethanone moiety through a condensation reaction with an appropriate carbonyl compound.

The physicochemical properties of 1-(3-(Pyridin-4-yloxy)pyrrolidin-1-yl)-2-(thiophen-2-yl)ethanone, such as its solubility, stability, and bioavailability, have been extensively studied to optimize its use in pharmaceutical formulations. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and exert its intended biological effects. Recent advancements in drug delivery systems have further enhanced the therapeutic potential of 1-(3-(Pyridin-4-yloxy)pyrrolidin-1-yl)-2-(thiophen-2-yl)ethanone, making it an attractive candidate for clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(3-(Pyridin-4-yloxy)pyrrolidin-1-yl)-2-(thiophen-2-yl)ethanone in various disease models. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses and exhibits promising pharmacokinetic profiles. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, 1-(3-(Pyridin-4-yloxy)pyrrolidin-1-yl)-2-(thiophen-2-ylyl)ethanone (CAS No. 2034472–03–0) is a multifaceted compound with significant potential in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play a pivotal role in advancing our understanding and treatment of various diseases.